Cas no 2229438-34-8 (tert-butyl N-5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2229438-34-8
• MF: C₁₁H₁₈FN₃O₂S
• MW: 275.342924594879
• CID: 6441156
• PubChem ID: 165681067
• Update Time: 2025-05-19

tert-butyl N-5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1886164
• 2229438-34-8

• Inchi： 1S/C11H18FN3O2S/c1-6-8(7(12)5-13)18-9(14-6)15-10(16)17-11(2,3)4/h7H,5,13H2,1-4H3,(H,14,15,16)
• InChI Key： BHOOIINHVDFRIB-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(CN)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 275.11037616g/mol
• Monoisotopic Mass: 275.11037616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-ylcarbamate

tert-butyl N-5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2229438-34-8) is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in medicine as active pharmaceutical ingredients (APIs). The structure of this compound is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a thiazole ring substituted with specific substituents. The presence of a fluorine atom and an amino group introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets such as enzymes, receptors, and ion channels. The tert-butyl group in this compound contributes to its lipophilicity, enhancing its bioavailability when used as a drug candidate. Additionally, the fluorine atom at the 1-position of the ethyl chain introduces a degree of rigidity and electronic modulation, which can be crucial for optimizing pharmacokinetic properties.

The synthesis of tert-butyl N-5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-ylcarbamate involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by the introduction of substituents at specific positions to achieve the desired functionality. The carbamate group is introduced through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. The optimization of these steps is critical to ensure high yields and purity of the final product.

One of the most promising applications of this compound lies in its potential as an inhibitor of certain enzymes involved in disease pathways. For instance, recent research has explored its ability to inhibit histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases. The amino group in the molecule plays a pivotal role in interacting with the active site of these enzymes, making it a valuable lead compound for drug development.

Moreover, the thiazole ring in this compound is known for its stability under physiological conditions, which enhances its suitability for therapeutic applications. The substitution pattern on the thiazole ring also influences its ability to penetrate cellular membranes, making it an attractive candidate for targeting intracellular pathogens such as bacteria and viruses.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is required to fully understand its ecological footprint and ensure sustainable use.

The integration of computational chemistry tools has significantly accelerated the study of this compound's properties. Molecular docking studies have provided insights into its binding modes with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational approaches complement experimental studies, enabling researchers to design more effective derivatives with enhanced activity and selectivity.

In conclusion, tert-butyl N-5-(2-amino-1-fluoroethyl)-4-methyl-1,3-thiazol-2-ylcarbamate represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and promising biological activities make it a focal point for ongoing research efforts aimed at advancing drug discovery and chemical innovation.